Cas no 887360-64-7 (2-tert-Butyl-8-methylimidazo1,2-Apyridine)

2-tert-Butyl-8-methylimidazo1,2-Apyridine structure
887360-64-7 structure
Product Name:2-tert-Butyl-8-methylimidazo1,2-Apyridine
CAS No:887360-64-7
MF:C12H16N2
MW:188.268842697144
CID:3056417
PubChem ID:7141920
Update Time:2025-04-21

2-tert-Butyl-8-methylimidazo1,2-Apyridine Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyl-8-methyl-imidazo[1,2-a]pyridine
    • 2-(tert-Butyl)-8-methylimidazo[1,2-a]pyridine
    • 2-(1,1-Dimethylethyl)-8-methylimidazo[1,2-a]pyridine
    • EN300-6503294
    • DTXSID601221265
    • SCHEMBL25663699
    • 2-tert-butyl-8-methylimidazo[1,2-a]pyridine
    • AKOS005144359
    • STK894005
    • CS-0364852
    • 887360-64-7
    • BBL021299
    • 2-tert-Butyl-8-methylimidazo1,2-Apyridine
    • Inchi: 1S/C12H16N2/c1-9-6-5-7-14-8-10(12(2,3)4)13-11(9)14/h5-8H,1-4H3
    • InChI Key: KIVKRJHRBAQCGI-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(C)C1=NC(=C2)C(C)(C)C

Computed Properties

  • Exact Mass: 188.131348519Da
  • Monoisotopic Mass: 188.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.3Ų

2-tert-Butyl-8-methylimidazo1,2-Apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T205803-10mg
2-tert-Butyl-8-methylimidazo[1,2-A]pyridine
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10mg
$ 50.00 2022-06-03
TRC
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$ 115.00 2022-06-03
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$ 185.00 2022-06-03
Enamine
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2-tert-butyl-8-methylimidazo[1,2-a]pyridine
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Enamine
EN300-6503294-0.1g
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Enamine
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Enamine
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2-tert-butyl-8-methylimidazo[1,2-a]pyridine
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Enamine
EN300-6503294-2.5g
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